HDS Activity vs. MoS₂ and WS₂
Bulk RuS₂ exhibits hydrodesulfurization (HDS) activity at least one order of magnitude higher than that of MoS₂ or WS₂, the conventional industrial HDS catalysts [1]. In dibenzothiophene (DBT) HDS, RuS₂ is the only sulfide that produces cyclohexylbenzene, confirming a unique hydrogenation pathway, and in biphenyl hydrogenation, bulk RuS₂ is five times more active than bulk MoS₂ or WS₂ [1]. This catalytic superiority is attributed to the pyrite-phase RuS₂ which resists reduction under reaction conditions, whereas amorphous RuS₂ undergoes desulfurization to an inactive S/Ru < 2 phase [1].
| Evidence Dimension | Catalytic activity for hydrodesulfurization (thiophene, DBT, 4,6-DMDBT) |
|---|---|
| Target Compound Data | RuS₂: Activity taken as baseline; biphenyl hydrogenation activity 5× that of MoS₂/WS₂ |
| Comparator Or Baseline | MoS₂ and WS₂: Activity at least one order of magnitude lower than RuS₂; biphenyl hydrogenation rate = 1/5 of RuS₂ |
| Quantified Difference | At least 10-fold difference in HDS activity; 5-fold difference in biphenyl hydrogenation |
| Conditions | Bulk (unsupported) sulfide catalysts; gas-phase thiophene HDS and liquid-phase DBT HDS under standard hydrotreating conditions |
Why This Matters
For refineries targeting <10 ppm sulfur in diesel, a 10× activity gap translates directly into reactor volume, catalyst inventory, and operating cost differentials that make MoS₂/WS₂ economically non-viable as drop-in replacements for RuS₂-based HDS processes.
- [1] C. Geantet, M. Lacroix, N. Essayem, M. Breysse, P. Afanasiev, M. Vrinat, Structure, stability and activity of RuS2 supported on alumina, Journal of Catalysis, 260(1) (2008) 65-74. View Source
